Cas no 759-99-9 (2-Propenoic acid, 2,3-dibromo-, methyl ester)

• Product Name: 2-Propenoic acid, 2,3-dibromo-, methyl ester
• CAS No: 759-99-9
• MF: C₄H₄Br₂O₂
• MW: 243.881360054016
• CID: 538626
• PubChem ID: 543080
• Update Time: 2025-04-19

2-Propenoic acid, 2,3-dibromo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2,3-dibromo-, methyl ester
• methyl 2,3-dibromoprop-2-enoate
• DTXSID70337491
• 759-99-9

• Inchi： 1S/C4H4Br2O2/c1-8-4(7)3(6)2-5/h2H,1H3
• InChI Key： CBTTXLCKHFLDPW-UHFFFAOYSA-N
• SMILES： BrC(=CBr)C(=O)OC

Computed Properties

• Exact Mass: 241.85772
• Monoisotopic Mass: 241.85780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinylogous halides